Cas no 103614-72-8 (Carbamothioic acid, formylmethyl-, S-(4-phenoxybutyl) ester)

Carbamothioic acid, formylmethyl-, S-(4-phenoxybutyl) ester structure
103614-72-8 structure
Product Name:Carbamothioic acid, formylmethyl-, S-(4-phenoxybutyl) ester
CAS No:103614-72-8
MF:C13H17NO3S
MW:267.343982458115
CID:97532
PubChem ID:71333031
Update Time:2025-04-18

Carbamothioic acid, formylmethyl-, S-(4-phenoxybutyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, formylmethyl-, S-(4-phenoxybutyl) ester
    • S-(4-phenoxybutyl) N-(2-oxoethyl)carbamothioate
    • 103614-72-8
    • S-(4-Phenoxybutyl) (2-oxoethyl)carbamothioate
    • DTXSID40761360
    • Inchi: 1S/C13H17NO3S/c15-9-8-14-13(16)18-11-5-4-10-17-12-6-2-1-3-7-12/h1-3,6-7,9H,4-5,8,10-11H2,(H,14,16)
    • InChI Key: PHSWTXOQYRGOEE-UHFFFAOYSA-N
    • SMILES: S(C(NCC=O)=O)CCCCOC1C=CC=CC=1

Computed Properties

  • Exact Mass: 267.09291458g/mol
  • Monoisotopic Mass: 267.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 80.7Ų
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